Cas no 1261681-73-5 (Benzeneacetic acid, 2-bromo-6-methyl-)

• Product Name: Benzeneacetic acid, 2-bromo-6-methyl-
• CAS No: 1261681-73-5
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 6636322
• PubChem ID: 84736031
• Update Time: 2025-05-19

Benzeneacetic acid, 2-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-6-methyl-
• 2-(2-bromo-6-methylphenyl)aceticacid
• F85836
• EN300-7869423
• 1261681-73-5
• 2-(2-bromo-6-methylphenyl)acetic acid
• MFCD18392221

• Inchi： 1S/C9H9BrO2/c1-6-3-2-4-8(10)7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： BJJVAMKQCWZGLF-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(C)C=CC=C1Br

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3(Predicted)
• Boiling Point: 337.6±27.0 °C(Predicted)
• pka: 4.06±0.10(Predicted)

Additional information on Benzeneacetic acid, 2-bromo-6-methyl-

Chemical Profile of Benzeneacetic Acid, 2-Bromo-6-Methyl-

Benzeneacetic acid, 2-bromo-6-methyl-, also known by its CAS number 1261681-73-5, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of aromatic acids and is characterized by its unique structure, which includes a bromine atom at the 2-position and a methyl group at the 6-position on the benzene ring. The presence of these substituents imparts distinct chemical properties, making it a valuable compound for various applications in pharmaceuticals, agrochemicals, and material sciences.

Recent studies have highlighted the potential of Benzeneacetic acid, 2-bromo-6-methyl-, as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in constructing complex molecular frameworks, leveraging its reactivity to form diverse functional groups. For instance, its bromine atom serves as an excellent leaving group in substitution reactions, enabling the creation of novel compounds with enhanced biological activity.

The synthesis of Benzeneacetic acid, 2-bromo-6-methyl- has been optimized through various methodologies. One notable approach involves the Friedel-Crafts acylation reaction, where bromination and methylation steps are carefully controlled to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis have also been employed to accelerate reaction times while maintaining product quality.

In terms of applications, Benzeneacetic acid, 2-bromo-6-methyl-, has shown promise in drug discovery programs targeting cancer and inflammatory diseases. Its ability to modulate key cellular pathways makes it a valuable tool for medicinal chemists. Additionally, this compound has been investigated for its potential in agrochemicals, particularly as a precursor for herbicides and fungicides.

Recent research has also focused on understanding the environmental impact of Benzeneacetic acid, 2-bromo-6-methyl-. Studies indicate that it undergoes biodegradation under specific conditions, reducing its persistence in ecosystems. This information is crucial for developing sustainable practices in its production and disposal.

Looking ahead, the demand for Benzeneacetic acid, 2-bromo-6-methyl- is expected to grow due to its versatility in chemical synthesis. Ongoing research aims to further optimize its synthesis pathways and explore new applications across various industries.